Cas no 32987-13-6 (6-methyl-4,5,6,7-tetrahydro-1H-benzotriazole)

• Product Name: 6-methyl-4,5,6,7-tetrahydro-1H-benzotriazole
• CAS No: 32987-13-6
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 1454890
• PubChem ID: 12849320
• Update Time: 2025-04-20

6-methyl-4,5,6,7-tetrahydro-1H-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 6-methyl-4,5,6,7-tetrahydro-1H-benzotriazole
• 1H-1,2,3-benzotriazole, 4,5,6,7-tetrahydro-6-methyl-
• LogP
• 1H-1,2,3-benzotriazole, 4,5,6,7-tetrahydro-6-methyl-; 6-Methyl-4,5,6,7-tetrahydro-1H-benzotriazole; LogP
• 32987-13-6
• SCHEMBL16775252
• DTXSID001257149
• 4,5,6,7-Tetrahydro-6-methyl-1H-benzotriazole

• Inchi： 1S/C7H11N3/c1-5-2-3-6-7(4-5)9-10-8-6/h5H,2-4H2,1H3,(H,8,9,10)
• InChI Key： NSQYXCMVSMXQRN-UHFFFAOYSA-N
• SMILES： N1=C2C(CCC(C)C2)=NN1

Computed Properties

• Exact Mass: 137.09543
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57